Cas no 895455-50-2 (2-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 895455-50-2
• MF: C₁₅H₁₂N₂O₃S₃
• MW: 364.462379455566
• CID: 6163324
• PubChem ID: 7254408
• Update Time: 2025-06-09

2-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide
• 895455-50-2
• 2-(benzenesulfonyl)-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]acetamide
• CCG-193459
• 2-(benzenesulfonyl)-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)acetamide
• 2-(phenylsulfonyl)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide
• AKOS002050373
• F2536-1463

• Inchi： 1S/C15H12N2O3S3/c18-14(10-23(19,20)11-5-2-1-3-6-11)17-15-16-12(9-22-15)13-7-4-8-21-13/h1-9H,10H2,(H,16,17,18)
• InChI Key： UXECCDDZLRARAT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(NC1=NC(=CS1)C1=CC=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 364.00100577g/mol
• Monoisotopic Mass: 364.00100577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide

2-(Benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide: A Comprehensive Overview

The compound with CAS No. 895455-50-2, commonly referred to as 2-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional characteristics. The molecule is composed of a benzenesulfonyl group, a thiazole ring, and a thiophene moiety, which collectively contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of benzenesulfonyl groups in enhancing the stability and reactivity of organic compounds. The presence of this group in the molecule ensures robust chemical interactions, making it suitable for applications in pharmaceuticals and advanced materials. Additionally, the thiazole ring is known for its aromaticity and ability to participate in hydrogen bonding, further augmenting the compound's versatility. The integration of a thiophene moiety introduces electronic flexibility, enabling the compound to adapt to diverse chemical environments.

One of the most notable advancements involving this compound is its application in drug design. Researchers have explored its potential as a scaffold for developing novel therapeutic agents. The molecule's ability to interact with biological targets through multiple non-covalent interactions makes it an attractive candidate for drug discovery programs. Recent findings suggest that 2-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide exhibits promising anti-inflammatory and antioxidant properties, which could be leveraged in treating chronic diseases.

In the realm of materials science, this compound has shown potential as a building block for advanced polymers and nanomaterials. Its structural integrity and reactivity make it suitable for synthesizing high-performance materials with tailored properties. For instance, studies have demonstrated that derivatives of this compound can enhance the mechanical strength and thermal stability of polymer composites, opening new avenues for industrial applications.

The synthesis of 2-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent innovations in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different chemical systems. Computational modeling has also played a pivotal role in predicting the compound's reactivity and stability under various conditions.

In conclusion, 2-(benzenesulfonyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide (CAS No. 895455-50-2) represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to both academic exploration and industrial progress.